Cas no 1201676-03-0 (4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one)

• Product Name: 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one
• CAS No: 1201676-03-0
• MF: C₇H₄Cl₂N₂O
• MW: 203.025459289551
• MDL: MFCD16658728
• CID: 1101575
• PubChem ID: 46899909
• Update Time: 2025-10-31

4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2,3-dihydro-1H-Pyrrolo[3,4-c]pyridin-1-one
• 4,6-dichloro-2,3-dihydropyrrolo[3,4-c]pyridin-1-one
• 4,6-Dichloro-2,3-dihydro-pyrrolo[3,4-c]pyridin-1-one
• HCTXYCGMWHOAGN-UHFFFAOYSA-N
• 2581AJ
• AK320723
• 4,6-DICHLORO-2,3-DIHYDROPYRROLO3,4-CPYRIDIN-1-ONE
• 1h-pyrrolo[3,4-c]pyridin-1-one,4,6-dichloro-2,3-dihydro-
• 1201676-03-0
• SCHEMBL1579192
• A910496
• CS-0157293
• 4,6-DICHLORO-2H,3H-PYRROLO[3,4-C]PYRIDIN-1-ONE
• C71681
• AKOS027325936
• AMY17140
• DB-331854
• EN300-751106
• 4,6-dichloro-1H,2H,3H-pyrrolo[3,4-c]pyridin-1-one
• SB31673
• Z1269211026
• 1H-Pyrrolo[3,4-c]pyridin-1-one, 4,6-dichloro-2,3-dihydro-
• DS-11708
• MFCD16658728
• SY346122
• BYB67603
• 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one

• MDL： MFCD16658728
• Inchi： 1S/C7H4Cl2N2O/c8-5-1-3-4(6(9)11-5)2-10-7(3)12/h1H,2H2,(H,10,12)
• InChI Key： HCTXYCGMWHOAGN-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=C(N=1)Cl)C(NC2)=O

Computed Properties

• Exact Mass: 201.9700681g/mol
• Monoisotopic Mass: 201.9700681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42
• XLogP3: 1.6

4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one

Recent Advances in the Study of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CAS: 1201676-03-0)

4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CAS: 1201676-03-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one is its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in tumor proliferation and survival. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the development of a series of pyrrolopyridine-based inhibitors, with 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one serving as a key scaffold. The study highlighted the compound's ability to enhance selectivity and potency, making it a promising candidate for further drug development.

In addition to its applications in oncology, 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one has also been investigated for its potential in treating CNS disorders. A recent preprint article on bioRxiv described the compound's utility in the design of modulators for neurotransmitter receptors. The researchers utilized computational modeling and in vitro assays to demonstrate that derivatives of this compound could selectively target GABA-A receptors, which are implicated in anxiety and epilepsy. These findings suggest that 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one could serve as a versatile building block for CNS-targeted therapeutics.

The synthetic versatility of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one has also been a focus of recent research. A 2022 paper in Organic Letters detailed a novel, scalable synthesis route for this compound, emphasizing its efficiency and applicability in industrial settings. The authors reported a high-yield, one-pot reaction that minimizes the use of hazardous reagents, aligning with the growing demand for sustainable chemistry practices. This advancement is expected to facilitate broader access to the compound for both academic and industrial researchers.

Despite these promising developments, challenges remain in the optimization of 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities position it as a valuable tool in the ongoing quest for innovative treatments in chemical biology and medicine.

In conclusion, 4,6-Dichloro-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one (CAS: 1201676-03-0) continues to be a compound of significant interest in the chemical and biomedical research communities. Its applications in kinase inhibition, CNS modulation, and sustainable synthesis underscore its potential to contribute to the development of next-generation therapeutics. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in drug discovery.